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Compound of Interest

Compound Name: 4-Oxohexanal

Cat. No.: B8731499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Oxohexanal (C6H10O2), a dicarbonyl

compound with significant implications in cellular biology and pathology. This document

outlines its chemical properties, provides detailed experimental protocols for its synthesis and

analysis, and explores its role as a lipid peroxidation product and its impact on cellular

signaling pathways.

Core Data and Properties
4-Oxohexanal is a keto-aldehyde with the molecular formula C6H10O2. Its structure features

both a ketone and an aldehyde functional group, making it a reactive molecule with the

potential to participate in a variety of chemical and biological reactions.
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Property Value Reference

Molecular Formula C6H10O2

Molecular Weight 114.14 g/mol

IUPAC Name 4-oxohexanal

CAS Number 25346-59-2

Appearance Not available

Boiling Point Not available

Melting Point Not available

Solubility Not available

Spectroscopic Data (Predicted)
Technique Expected Peaks and Features

¹H NMR

Signals for aldehydic proton (CHO) around 9-10

ppm, protons alpha to the carbonyl groups, and

aliphatic protons.

¹³C NMR

Resonances for the two carbonyl carbons

(aldehyde and ketone) in the range of 190-220

ppm, and signals for the aliphatic carbons.

Mass Spectrometry

Molecular ion peak (M+) at m/z = 114.

Characteristic fragmentation patterns for

aldehydes and ketones, including alpha-

cleavage and McLafferty rearrangement.

Infrared (IR) Spectroscopy

Strong absorption bands for the C=O stretching

of both the aldehyde and ketone functionalities,

typically in the region of 1680-1740 cm⁻¹.
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A general and efficient method for the synthesis of γ-oxoaldehydes like 4-Oxohexanal involves

the radical addition of an aldehyde to an α,β-unsaturated ketone. The following protocol is

adapted from a general procedure for the synthesis of γ-oxoaldehydes.

Materials:

Propanal (propionaldehyde)

Ethyl vinyl ketone

Benzoyl peroxide (initiator)

Anhydrous toluene (solvent)

Inert gas (Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Silica gel for column chromatography

Hexane and ethyl acetate for chromatography

Procedure:

Reaction Setup: A solution of propanal (1.5 equivalents) in anhydrous toluene is prepared in

a round-bottom flask under an inert atmosphere.

Initiation: A catalytic amount of benzoyl peroxide (0.1 equivalents) is added to the solution.

Addition of Alkene: Ethyl vinyl ketone (1 equivalent) is added dropwise to the reaction

mixture at room temperature with vigorous stirring.

Reaction: The reaction mixture is heated to reflux (approximately 110°C) and stirred for 12-

24 hours. The progress of the reaction should be monitored by thin-layer chromatography

(TLC).
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Workup: After the reaction is complete, the solvent is removed under reduced pressure. The

crude product is then purified by silica gel column chromatography using a hexane-ethyl

acetate gradient to yield pure 4-oxohexanal.

Characterization: The structure and purity of the synthesized 4-Oxohexanal should be

confirmed using ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy.
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Caption: Synthesis of 4-Oxohexanal via radical addition.

Biological Significance and Signaling Pathways
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4-Oxohexanal is a product of lipid peroxidation, a process where cellular lipids are oxidatively

degraded by reactive oxygen species (ROS).[1] This process is implicated in a wide range of

diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer.[2] The

reactivity of 4-Oxohexanal, particularly its α,β-unsaturated aldehyde moiety, allows it to readily

form adducts with cellular macromolecules such as proteins and DNA, leading to cellular

dysfunction and cytotoxicity.

Lipid Peroxidation and Formation of 4-Oxohexanal
Polyunsaturated fatty acids (PUFAs) within cellular membranes are particularly susceptible to

attack by ROS, initiating a chain reaction that produces a variety of reactive aldehydes,

including 4-Oxohexanal.
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Caption: Formation of 4-Oxohexanal from lipid peroxidation.

Modulation of Cellular Signaling Pathways
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As an electrophilic species, 4-Oxohexanal can modulate various cellular signaling pathways,

primarily through covalent modification of key signaling proteins. This can lead to either

adaptive cellular responses or, at higher concentrations, cellular damage and apoptosis.

NF-κB Signaling Pathway:

Electrophilic aldehydes can inhibit the NF-κB signaling pathway, a critical regulator of

inflammation and immunity.[2] They can directly modify components of the IKK complex or NF-

κB itself, preventing its translocation to the nucleus and subsequent transcription of pro-

inflammatory genes.
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Caption: Inhibition of the NF-κB pathway by 4-Oxohexanal.

Nrf2-ARE Signaling Pathway:

Conversely, electrophilic aldehydes can activate the Nrf2-ARE pathway, a primary cellular

defense mechanism against oxidative stress.[3] By modifying Keap1, the repressor of Nrf2,
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these aldehydes promote the nuclear translocation of Nrf2 and the expression of antioxidant

and detoxification enzymes.
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Caption: Activation of the Nrf2-ARE pathway by 4-Oxohexanal.

Conclusion
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4-Oxohexanal is a reactive dicarbonyl compound that plays a dual role in cellular biology. As a

product of lipid peroxidation, it can contribute to cellular damage and the pathogenesis of

various diseases. However, it can also act as a signaling molecule, modulating key pathways

involved in inflammation and oxidative stress. Further research into the specific interactions

and downstream effects of 4-Oxohexanal is crucial for understanding its role in health and

disease and for the development of novel therapeutic strategies targeting pathways affected by

lipid peroxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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